Cas no 1807054-52-9 (3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1807054-52-9
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4970742
• Update Time: 2025-10-22

3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10Br2O2/c11-4-3-10(14)9-5-8(12)2-1-7(9)6-13/h1-2,5,13H,3-4,6H2
• InChI Key： IPZYWVRKZUOCMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C=1)C(CCBr)=O

Computed Properties

• Exact Mass: 321.90271 g/mol
• Monoisotopic Mass: 319.90475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3
• Molecular Weight: 321.99

Additional information on 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one (CAS: 1807054-52-9)

The compound 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one (CAS: 1807054-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications. The information presented herein is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the unique structural features of 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one, which make it a promising candidate for further investigation. The presence of bromine atoms and a hydroxymethyl group in its structure suggests potential reactivity and interaction with biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer. In vitro studies have demonstrated that derivatives of 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one exhibit inhibitory effects on certain kinases, which are critical targets in oncology. These findings have spurred further investigation into its mechanism of action and potential as a lead compound for drug development.

The synthesis of 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is essential for its further evaluation in preclinical and clinical studies. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and selective bromination techniques, to optimize the synthesis process.

In addition to its potential therapeutic applications, 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one has also been investigated for its utility in chemical biology research. Its ability to serve as a building block for the development of fluorescent probes and other molecular tools has been explored, opening new avenues for studying biological processes at the molecular level.

Despite these promising developments, challenges remain in the further development of this compound. Issues such as bioavailability, toxicity, and selectivity need to be addressed in future studies. However, the current body of research provides a solid foundation for continued exploration of 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one and its derivatives.

In conclusion, 3-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-1-one (CAS: 1807054-52-9) represents a compound of significant interest in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its properties and exploring its therapeutic potential in greater detail.